Cas no 268567-18-6 (1H-Pyrrole, 1-[(3-chlorophenyl)methyl]-)
268567-18-6 structure
Product Name:1H-Pyrrole, 1-[(3-chlorophenyl)methyl]-
CAS No:268567-18-6
MF:C11H10ClN
MW:191.656801700592
CID:1428716
Update Time:2024-08-15
1H-Pyrrole, 1-[(3-chlorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole, 1-[(3-chlorophenyl)methyl]-
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- Inchi: 1S/C11H10ClN/c12-11-5-3-4-10(8-11)9-13-6-1-2-7-13/h1-8H,9H2
- InChI Key: RFHKSFUOXUSDNN-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC(Cl)=C2)C=CC=C1
Computed Properties
- Exact Mass: 191.0503
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 280.5±15.0 °C(Predicted)
- PSA: 4.93
- pka: -3.51±0.70(Predicted)
1H-Pyrrole, 1-[(3-chlorophenyl)methyl]- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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